Cas no 72241-45-3 (1H-Cyclopenta[b]pyrazin-5-ol,2,3,6-trimethyl-)

• Product Name: 1H-Cyclopenta[b]pyrazin-5-ol,2,3,6-trimethyl-
• CAS No: 72241-45-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 549307
• PubChem ID: 45099662
• Update Time: 2025-04-19

1H-Cyclopenta[b]pyrazin-5-ol,2,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]pyrazin-5-ol,2,3,6-trimethyl-
• 1H-Cyclopentapyrazin-5-ol,2,3,6-trimethyl-(9CI)
• 2,3,6-trimethyl-1,4-dihydrocyclopenta[b]pyrazin-5-one
• 2,3,6-TRIMETHYL-1H-CYCLOPENTA[B]PYRAZIN-5-OL
• 2,3,4-TRICHLORO-5-NITROPHENYLBORONIC ACID
• 72241-45-3
• DTXSID50668033
• 2,3,6-Trimethyl-1,4-dihydro-5H-cyclopenta[b]pyrazin-5-one

• Inchi： 1S/C10H12N2O/c1-5-4-8-9(10(5)13)12-7(3)6(2)11-8/h4,11-12H,1-3H3
• InChI Key： APQJYKCINKWDOJ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC2=C1NC(C)=C(C)N2

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 23
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 48.91000
• LogP: 2.19370